Cas no 106778-42-1 (6-Cyanoisoquinoline)
6-Cyanoisoquinoline is a versatile heterocyclic compound featuring a cyano group at the 6-position of the isoquinoline scaffold. This structure imparts significant utility in organic synthesis and pharmaceutical research, serving as a key intermediate for the development of bioactive molecules. Its electron-withdrawing cyano group enhances reactivity, facilitating nucleophilic substitutions and cross-coupling reactions. The compound's rigid aromatic framework contributes to its stability, making it suitable for applications in materials science and medicinal chemistry. High purity grades are available to ensure reproducibility in research and industrial processes. Its well-defined chemical properties enable precise modifications, supporting advancements in drug discovery and functional material design.
6-Cyanoisoquinoline structure
Product Name:6-Cyanoisoquinoline
CAS No:106778-42-1
MF:C10H6N2
MW:154.168041706085
MDL:MFCD09991660
CID:127305
PubChem ID:23130705
Update Time:2025-06-07
6-Cyanoisoquinoline Chemical and Physical Properties
Names and Identifiers
-
- Isoquinoline-6-carbonitrile
- 6-CYANOISOQUINOLINE
- 6-Isoquinolinecarbonitrile
- isoquinolin-6-carbonitrile
- 6-Isoquinolinecarbonitrile(9CI)
- DCSWGUBEMVRKQO-UHFFFAOYSA-N
- 6-Isoquinolinecarboxylic acid; Nitrile
- TRA0078619
- RP01844
- MB08351
- SY005144
- ST2413177
- AB0037831
- Y5162
- 778C421
- A801503
- isoquinoline-6-carbonitrile;6-CYANOISOQUINOLINE
- AKOS006280565
- DTXSID50630856
- FS-2464
- CS-W003712
- W-204612
- MFCD09991660
- EN300-323086
- SCHEMBL1515760
- 106778-42-1
- Z1198267120
- 6-Cyanoisoquinoline
-
- MDL： MFCD09991660
- Inchi： 1S/C10H6N2/c11-6-8-1-2-10-7-12-4-3-9(10)5-8/h1-5,7H
- InChI Key： DCSWGUBEMVRKQO-UHFFFAOYSA-N
- SMILES： N1C=CC2C=C(C#N)C=CC=2C=1
Computed Properties
- Exact Mass: 154.05300
- Monoisotopic Mass: 154.053098200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 36.7
- Surface Charge: 0
- Tautomer Count: nothing
Experimental Properties
- Boiling Point: 341.5℃ at 760 mmHg
- PSA: 36.68000
- LogP: 2.10648
6-Cyanoisoquinoline Security Information
- Signal Word：Warning
- Hazard Statement： H302
- Warning Statement： P280;P305+P351+P338
- Storage Condition：Room temperature
6-Cyanoisoquinoline Customs Data
- HS CODE：2933499090
- Customs Data：
China Customs Code:
2933499090Overview:
2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-Cyanoisoquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 049357-250mg |
6-Cyanoisoquinoline |
106778-42-1 | 95% | 250mg |
￡35.00 | 2022-02-28 | |
| Fluorochem | 049357-1g |
6-Cyanoisoquinoline |
106778-42-1 | 95% | 1g |
￡84.00 | 2022-02-28 | |
| Fluorochem | 049357-5g |
6-Cyanoisoquinoline |
106778-42-1 | 95% | 5g |
￡254.00 | 2022-02-28 | |
| AstaTech | 59439-1/G |
6-CYANOISOQUINOLINE |
106778-42-1 | 97% | 1g |
$61 | 2023-09-16 | |
| AstaTech | 59439-5/G |
6-CYANOISOQUINOLINE |
106778-42-1 | 97% | 5/G |
$342 | 2022-06-01 | |
| abcr | AB467076-5 g |
Isoquinoline-6-carbonitrile; min. 95% |
106778-42-1 | 5g |
€600.90 | 2023-07-18 | ||
| abcr | AB467076-10 g |
Isoquinoline-6-carbonitrile; min. 95% |
106778-42-1 | 10g |
€978.80 | 2023-07-18 | ||
| Apollo Scientific | OR48060-250mg |
Isoquinoline-6-carbonitrile |
106778-42-1 | 250mg |
￡30.00 | 2023-04-14 | ||
| TRC | C987523-25mg |
6-Cyanoisoquinoline |
106778-42-1 | 25mg |
$64.00 | 2023-05-18 | ||
| TRC | C987523-50mg |
6-Cyanoisoquinoline |
106778-42-1 | 50mg |
$75.00 | 2023-05-18 |
6-Cyanoisoquinoline Related Literature
-
Serena Pillitteri,Prabhat Ranjan,Gerardo M. Ojeda-Carralero,Laura Y. Vázquez Amaya,Javier E. Alfonso-Ramos,Erik V. Van der Eycken,Upendra K. Sharma Org. Chem. Front. 2022 9 6958
106778-42-1 (6-Cyanoisoquinoline) Related Products
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- 3123-27-1(Benz[c]acridine-7-carbonitrile)
- 34846-65-6(Isoquinoline-4-carbonitrile)
- 5326-19-2(acridine-9-carbonitrile)
- 27655-41-0(isoquinoline-5-carbonitrile)
- 100-48-1(4-Cyanopyridine)
- 57102-93-9(9H-Carbazole-3-carbonitrile)
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